Cas no 146664-08-6 (3-(4-cyanophenyl)-2-acetamidopropanoic acid)

• Product Name: 3-(4-cyanophenyl)-2-acetamidopropanoic acid
• CAS No: 146664-08-6
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD00672507
• CID: 137724
• PubChem ID: 23509291
• Update Time: 2025-05-23

3-(4-cyanophenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,N-acetyl-4-cyano-
• (S)-2-Acetamido-3-(4-cyanophenyl)propanoic acid
• D-Phenylalanine,N-acetyl-4-cyano
• N-acetyl-4-cyano-D,L-phenylalanine
• Phenylalanine,N-acetyl-4-cyano
• 2-ACETYLAMINO-3-(4-CYANO-PHENYL)-PROPIONIC ACID
• 3-(4-cyanophenyl)-2-acetamidopropanoic acid
• 146664-08-6
• 2-Acetamido-3-(4-cyanophenyl)propanoicacid
• 2-acetylamino-3-(4-cyanophenyl)propanoic acid
• AKOS015911186
• A884492
• SCHEMBL5435243
• EN300-18642145
• 2-Acetamido-3-(4-cyanophenyl)propanoic acid
• (R)-2-ACETYLAMINO-3-(4-CYANO-PHENYL)-PROPIONICACID
• (S)-2-ACETYLAMINO-3-(4-CYANO-PHENYL)-PROPIONICACID
• AMY32334
• 2-Acetylamino-3-(4-cyano-phenyl)propionic acid
• 2-AcetylaMino-3-(4-cyanophenyl)propionic acid

• MDL： MFCD00672507
• Inchi： 1S/C12H12N2O3/c1-8(15)14-11(12(16)17)6-9-2-4-10(7-13)5-3-9/h2-5,11H,6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： RHWBMXJTGJAWTL-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC(C#N)=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 90.19000
• LogP: 1.08098

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-cyanophenyl)-2-acetamidopropanoic acid

3-(4-Cyanophenyl)-2-acetamidopropanoic Acid: A Comprehensive Overview of Its Properties and Applications

3-(4-Cyanophenyl)-2-acetamidopropanoic acid (CAS No. 146664-08-6) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique cyano and acetamido functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, C12H12N2O3, offers a versatile platform for further chemical modifications, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The 3-(4-cyanophenyl)-2-acetamidopropanoic acid is particularly notable for its role in the development of enzyme inhibitors and peptide mimetics. Recent studies have highlighted its potential in targeting specific metabolic pathways, which aligns with the growing demand for precision medicine. With the rise of AI-driven drug discovery and computational chemistry, this compound has been frequently mentioned in discussions about optimizing molecular properties for enhanced bioavailability and target specificity.

One of the key advantages of 3-(4-cyanophenyl)-2-acetamidopropanoic acid is its compatibility with modern synthetic techniques, such as flow chemistry and green chemistry protocols. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's stability under mild reaction conditions makes it an attractive candidate for eco-friendly production processes. Additionally, its high purity and consistent quality have made it a preferred choice for laboratories and industrial applications.

In the context of market trends, the demand for 3-(4-cyanophenyl)-2-acetamidopropanoic acid has seen a steady increase, driven by its applications in pharmaceutical intermediates and bioconjugation. The compound's ability to act as a building block for more complex structures has positioned it as a critical component in the development of next-generation therapeutics. Furthermore, its relevance in proteomics and chemical biology research has expanded its utility beyond traditional synthetic chemistry.

From a safety and handling perspective, 3-(4-cyanophenyl)-2-acetamidopropanoic acid is generally regarded as stable under standard laboratory conditions. However, proper storage in a cool, dry environment is recommended to maintain its integrity over time. As with any chemical compound, adherence to good laboratory practices (GLP) is essential to ensure safe usage and minimize risks.

The future prospects for 3-(4-cyanophenyl)-2-acetamidopropanoic acid are promising, particularly in the fields of personalized medicine and biopharmaceuticals. As researchers continue to explore its potential, this compound is likely to play a pivotal role in the development of innovative therapies and diagnostic tools. Its versatility and adaptability make it a valuable asset in the ever-evolving landscape of chemical and biomedical research.

In summary, 3-(4-cyanophenyl)-2-acetamidopropanoic acid (CAS No. 146664-08-6) stands out as a multifaceted compound with broad applications in drug discovery, materials science, and biotechnology. Its unique properties and compatibility with modern synthetic methods underscore its importance in contemporary research and industrial processes. As scientific advancements continue to unfold, this compound is poised to remain at the forefront of innovation in the chemical and life sciences sectors.